Cas no 90836-24-1 (2-(Dimethoxymethyl)pyrimidine)

• Product Name: 2-(Dimethoxymethyl)pyrimidine
• CAS No: 90836-24-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD18459168
• CID: 1095461
• PubChem ID: 66523895
• Update Time: 2025-05-21

2-(Dimethoxymethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethoxymethyl)pyrimidine
• 90836-24-1
• SCHEMBL10884212
• EN300-61330
• AKOS015958953
• SB56215

• MDL： MFCD18459168
• Inchi： 1S/C7H10N2O2/c1-10-7(11-2)6-8-4-3-5-9-6/h3-5,7H,1-2H3
• InChI Key： SLJINBYWFNECKZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CC=CN=1)OC

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.2Ų

Additional information on 2-(Dimethoxymethyl)pyrimidine

Comprehensive Guide to 2-(Dimethoxymethyl)pyrimidine (CAS No. 90836-24-1): Properties, Applications, and Industry Insights

2-(Dimethoxymethyl)pyrimidine (CAS No. 90836-24-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique dimethoxymethyl functional group, which enhances its reactivity and versatility in synthetic applications. With the growing demand for custom synthesis intermediates and high-value fine chemicals, this compound has become a focal point for researchers exploring novel drug discovery pathways and crop protection solutions.

The molecular structure of 2-(Dimethoxymethyl)pyrimidine (CAS 90836-24-1) enables its use as a building block in the synthesis of more complex molecules. Its pyrimidine core is particularly valuable in medicinal chemistry, where it serves as a scaffold for developing kinase inhibitors and antiviral agents. Recent studies highlight its potential in addressing global health challenges, such as the search for broad-spectrum antimicrobials—a topic frequently searched in academic databases and AI-driven research platforms.

From an industrial perspective, 90836-24-1 is increasingly referenced in patents related to green chemistry and sustainable synthesis methods. Environmental concerns have driven innovation in solvent-free reactions and catalytic processes using this compound, aligning with the circular economy principles that dominate contemporary chemical manufacturing discussions. Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control, as emphasized in recent Good Manufacturing Practice (GMP) guidelines.

The compound's stability under various pH conditions makes it suitable for formulation development, particularly in controlled-release applications—a trending topic in pharmaceutical forums. Researchers are actively investigating its structure-activity relationships (SAR) to optimize bioactivity, with particular interest in its metabolic stability and oral bioavailability profiles. These investigations respond to frequent search queries about ADME properties in drug design.

In material science, 2-(Dimethoxymethyl)pyrimidine demonstrates promise for creating functional polymers with tailored electronic properties. Its incorporation into organic semiconductors is being explored for next-generation flexible electronics—a hot topic in materials research. The compound's thermal stability data, often requested in technical datasheets, supports its use in high-temperature applications.

Supply chain transparency for CAS 90836-24-1 has become crucial, with procurement specialists frequently searching for reliable suppliers and batch-to-batch consistency information. The compound's custom synthesis potential allows for structural modifications to meet specific research needs, making it valuable for contract research organizations (CROs) and academic laboratories alike.

Recent advancements in continuous flow chemistry have demonstrated efficient scale-up methods for 2-(Dimethoxymethyl)pyrimidine production, addressing common industry challenges about process intensification. Safety data sheets emphasize proper handling procedures, though the compound doesn't fall under restricted categories, making it accessible for legitimate research purposes worldwide.

The future outlook for 90836-24-1 appears robust, with emerging applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs)—two rapidly growing areas in biomedical research. As synthetic methodologies evolve, this versatile intermediate continues to demonstrate its relevance across multiple scientific disciplines, answering the persistent demand for innovative chemical solutions in modern research and development.